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Compound of Interest

Compound Name: 2-Ethylhexylamine hydrochloride

Cat. No.: B1360199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Ethylhexylamine hydrochloride. Adherence to these procedures is vital for ensuring a safe

laboratory environment.

Operational Plan: Handling and Storage
Proper handling and storage of 2-Ethylhexylamine hydrochloride are paramount to prevent

exposure and accidents. The following procedures should be strictly followed:

Engineering Controls:

Work in a well-ventilated area.[1] The use of a chemical fume hood is recommended.

Provide emergency shower and eyewash facilities in the immediate work area.

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment.[1] This includes, but is not limited

to, chemical-resistant gloves, safety goggles, and a lab coat. For detailed PPE

specifications, refer to the data table below.

Handling Procedures:
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Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale the substance.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]

Avoid creating dust if the hydrochloride form is a solid.

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep away from heat, sparks, and open flames.[1]

Store separately from incompatible materials such as strong acids and oxidizing agents.[1][2]

Quantitative Data Summary
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Parameter Value Source

Physical State
White to Almost white wax-like

solid
[3]

Signal Word Warning [4]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[4]

Precautionary Statements

P260, P271, P280,

P301+P310, P304+P340,

P305+P351+P338, P405

[4]

Flash Point 140 °F (for 2-Ethylhexylamine) [5]

Autoignition Temperature 563 °F (for 2-Ethylhexylamine) [5]

Emergency Procedures
In Case of a Spill:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for disposal.[1]

Decontaminate: Flush the area with water.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Disposal Plan
All waste materials, including contaminated absorbents and personal protective equipment,

must be disposed of as hazardous waste.

Waste Collection: Collect waste in a suitable, labeled, and tightly sealed container.

Licensed Disposal: All chemical waste must be disposed of through a licensed hazardous

waste disposal company.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Spill Response
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Workflow for 2-Ethylhexylamine Hydrochloride Spill
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Caption: Workflow for a 2-Ethylhexylamine Hydrochloride Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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